Cas no 1485691-96-0 (2-amino-4-(pyridin-2-yl)butanamide)
2-amino-4-(pyridin-2-yl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-4-(pyridin-2-yl)butanamide
- CS-0292524
- 1485691-96-0
- EN300-1297595
- SCHEMBL14795518
- AKOS014322094
-
- Inchi: 1S/C9H13N3O/c10-8(9(11)13)5-4-7-3-1-2-6-12-7/h1-3,6,8H,4-5,10H2,(H2,11,13)
- InChI Key: HKTOSCKDVUIAAS-UHFFFAOYSA-N
- SMILES: O=C(C(CCC1C=CC=CN=1)N)N
Computed Properties
- Exact Mass: 179.105862047g/mol
- Monoisotopic Mass: 179.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 82Ų
2-amino-4-(pyridin-2-yl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297595-1.0g |
2-amino-4-(pyridin-2-yl)butanamide |
1485691-96-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1297595-50mg |
2-amino-4-(pyridin-2-yl)butanamide |
1485691-96-0 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-1297595-100mg |
2-amino-4-(pyridin-2-yl)butanamide |
1485691-96-0 | 100mg |
$678.0 | 2023-09-30 | ||
| Enamine | EN300-1297595-250mg |
2-amino-4-(pyridin-2-yl)butanamide |
1485691-96-0 | 250mg |
$708.0 | 2023-09-30 | ||
| Enamine | EN300-1297595-500mg |
2-amino-4-(pyridin-2-yl)butanamide |
1485691-96-0 | 500mg |
$739.0 | 2023-09-30 | ||
| Enamine | EN300-1297595-1000mg |
2-amino-4-(pyridin-2-yl)butanamide |
1485691-96-0 | 1000mg |
$770.0 | 2023-09-30 | ||
| Enamine | EN300-1297595-2500mg |
2-amino-4-(pyridin-2-yl)butanamide |
1485691-96-0 | 2500mg |
$1509.0 | 2023-09-30 | ||
| Enamine | EN300-1297595-5000mg |
2-amino-4-(pyridin-2-yl)butanamide |
1485691-96-0 | 5000mg |
$2235.0 | 2023-09-30 | ||
| Enamine | EN300-1297595-10000mg |
2-amino-4-(pyridin-2-yl)butanamide |
1485691-96-0 | 10000mg |
$3315.0 | 2023-09-30 |
2-amino-4-(pyridin-2-yl)butanamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-amino-4-(pyridin-2-yl)butanamide
Comprehensive Overview of 2-amino-4-(pyridin-2-yl)butanamide (CAS No. 1485691-96-0): Properties, Applications, and Research Insights
2-amino-4-(pyridin-2-yl)butanamide, identified by its CAS No. 1485691-96-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridine ring with an amide functional group, making it a versatile intermediate for drug discovery and development. Its molecular formula and structural properties have been extensively studied to explore its potential in targeting specific biological pathways.
In recent years, the demand for heterocyclic compounds like 2-amino-4-(pyridin-2-yl)butanamide has surged due to their role in designing kinase inhibitors and neuroprotective agents. Researchers are particularly interested in its binding affinity to proteins involved in neurodegenerative diseases, aligning with the growing focus on Alzheimer's and Parkinson's research. The compound's solubility and stability under physiological conditions further enhance its applicability in in vitro and in vivo studies.
From a synthetic chemistry perspective, CAS No. 1485691-96-0 is often synthesized via multi-step organic reactions, including amidation and cross-coupling techniques. Its purification and characterization typically involve advanced analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry. These protocols ensure high purity and yield, critical for reproducible research outcomes.
The compound's relevance extends to cancer research, where its derivatives are investigated for anti-proliferative effects. With the rise of personalized medicine, 2-amino-4-(pyridin-2-yl)butanamide is being explored for its potential to modulate cell signaling pathways. This aligns with trending searches on "targeted cancer therapies" and "small molecule drug design", reflecting its intersection with cutting-edge science.
Environmental and green chemistry considerations are also pivotal. Researchers are optimizing synthetic routes to minimize waste generation and employ catalyst-free conditions, addressing the global push for sustainable chemistry. Such advancements resonate with queries like "eco-friendly synthesis of pharmaceutical intermediates" and "green alternatives in drug development".
In summary, 2-amino-4-(pyridin-2-yl)butanamide (CAS No. 1485691-96-0) represents a promising scaffold in medicinal chemistry. Its multifaceted applications—from neurodegeneration to oncology—coupled with evolving synthetic strategies, position it as a compound of enduring scientific and industrial interest.
1485691-96-0 (2-amino-4-(pyridin-2-yl)butanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)